Cas no 1040328-99-1 (5-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridin-2-amine)

• Product Name: 5-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridin-2-amine
• CAS No: 1040328-99-1
• MF: C₁₂H₂₀BrN₃
• MW: 286.211301803589
• CID: 4569232
• Update Time: 2025-10-31

5-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• {3-[(5-Bromopyridin-2-yl)amino]-2,2-dimethylpropyl}dimethylamine
• 1,3-Propanediamine, N3-(5-bromo-2-pyridinyl)-N1,N1,2,2-tetramethyl-
• 5-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridin-2-amine

• Inchi： 1S/C12H20BrN3/c1-12(2,9-16(3)4)8-15-11-6-5-10(13)7-14-11/h5-7H,8-9H2,1-4H3,(H,14,15)
• InChI Key： VLBBPTOXIPLAKV-UHFFFAOYSA-N
• SMILES： C(N(C)C)C(C)(C)CNC1=NC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridin-2-amine

Professional Introduction to 5-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridin-2-amine (CAS No. 1040328-99-1)

5-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridin-2-amine, with the chemical formula C₁₁H₁₈BrN₂, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a bromine substituent and a dimethylamino group on a pyridine ring backbone makes it an intriguing candidate for further investigation, particularly in the synthesis of novel bioactive molecules.

The compound’s molecular structure is characterized by a pyridine core, which is a common motif in many pharmacologically active agents. The pyridine ring provides a stable aromatic system that can interact with biological targets through hydrogen bonding and hydrophobic interactions. Additionally, the 5-bromo substituent introduces a polar region that can enhance solubility and binding affinity. The N-[3-(dimethylamino)-2,2-dimethylpropyl] side chain adds bulk and steric hindrance, which can be crucial for optimizing binding interactions with specific biological receptors.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease-related pathways. Pyridine derivatives have been extensively studied for their role in modulating enzyme activity and receptor binding. For instance, compounds with similar structural motifs have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The 5-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridin-2-amine structure combines elements that are known to enhance pharmacological activity, making it a valuable scaffold for drug discovery efforts.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include bromination of the pyridine ring and the introduction of the dimethylamino side chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselectivity and minimize unwanted byproducts. These synthetic strategies are critical for producing compounds with the desired structural integrity for subsequent biological evaluation.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Computational modeling and molecular dynamics simulations have been used to predict how different substituents affect binding affinity and metabolic stability. In the case of 5-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridin-2-amine, studies suggest that the bromine atom enhances interactions with hydrophobic pockets in biological targets, while the dimethylamino group improves solubility and bioavailability.

Biological evaluation of this compound has revealed promising preliminary results in vitro. Studies indicate that it exhibits inhibitory activity against certain enzymes and receptors relevant to therapeutic intervention. For example, preliminary assays suggest potential efficacy against kinases involved in cancer progression and neurotransmitter receptors implicated in neurological disorders. These findings underscore the compound’s potential as a lead molecule for further development.

The pharmacokinetic properties of 5-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridin-2-amine are also under investigation to assess its suitability for clinical application. Parameters such as absorption, distribution, metabolism, and excretion (ADME) are critical determinants of drug efficacy and safety. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are employed to characterize these properties thoroughly.

In conclusion, 5-bromo-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridin-2-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential advantages in terms of binding affinity and pharmacokinetic profiles. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic strategies.